Cas no 1421499-70-8 (N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(thiomorpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(thiomorpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide
• CAS No: 1421499-70-8
• MF: C₂₀H₂₆N₄O₃S₂
• MW: 434.575441837311
• CID: 6030935
• PubChem ID: 71802604
• Update Time: 2025-06-08

N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(thiomorpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(thiomorpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(6-thiomorpholin-4-ylpyrimidin-4-yl)sulfanylacetamide
• Acetamide, N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[6-(4-thiomorpholinyl)-4-pyrimidinyl]thio]-
• N-(3,4-dimethoxyphenethyl)-2-((6-thiomorpholinopyrimidin-4-yl)thio)acetamide
• AKOS024554315
• VU0547423-1
• 1421499-70-8
• N-[2-(3,4-DIMETHOXYPHENYL)ETHYL]-2-{[6-(THIOMORPHOLIN-4-YL)PYRIMIDIN-4-YL]SULFANYL}ACETAMIDE
• F6411-1097

• Inchi： 1S/C20H26N4O3S2/c1-26-16-4-3-15(11-17(16)27-2)5-6-21-19(25)13-29-20-12-18(22-14-23-20)24-7-9-28-10-8-24/h3-4,11-12,14H,5-10,13H2,1-2H3,(H,21,25)
• InChI Key： HMABFJPQEILIKP-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C(OC)=C1)(=O)CSC1C=C(N2CCSCC2)N=CN=1

Computed Properties

• Exact Mass: 434.14463305g/mol
• Monoisotopic Mass: 434.14463305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 691.9±55.0 °C(Predicted)
• pka: 13.91±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(thiomorpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide

Introduction to N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(thiomorpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide (CAS No. 1421499-70-8)

N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(thiomorpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1421499-70-8, represents a sophisticated molecular design that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(thiomorpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide is characterized by the presence of several key functional groups, including dimethoxyphenyl, thiomorpholine, and pyrimidine sulfanyl moieties. These components contribute to the compound's potential biological activity by interacting with various target proteins and enzymes. The dimethoxyphenyl group, for instance, is known for its ability to enhance binding affinity and selectivity, while the thiomorpholine moiety is often associated with central nervous system (CNS) activity. The pyrimidine sulfanyl group adds another layer of complexity, potentially influencing metabolic stability and pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. Studies have indicated that N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(thiomorpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide may exhibit properties relevant to several therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The compound's ability to modulate key signaling pathways makes it an attractive scaffold for derivative development.

In the realm of oncology research, the structural features of this compound suggest potential interactions with enzymes involved in cell proliferation and survival. Specifically, the pyrimidine sulfanyl group has been identified as a critical element in binding to ATP-dependent kinases, which are often overexpressed in cancer cells. Preclinical studies have begun to explore how variations in this moiety can alter the compound's potency and selectivity against specific cancer targets. The dimethoxyphenyl group may also play a role in enhancing solubility and membrane permeability, which are crucial factors for drug bioavailability.

Another area of interest is the compound's potential application in managing inflammatory disorders. The thiomorpholine moiety is known to possess anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes and other pro-inflammatory mediators. Researchers are investigating how N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(thiomorpholin-4-yl)pyrimidin-4-ylsulfanyl}acetamide can be optimized to achieve higher efficacy while minimizing side effects associated with current anti-inflammatory drugs.

The intersection of medicinal chemistry and pharmacology has led to innovative approaches in designing molecules like N-2-(3,4-dimethoxyphenyl)ethyl-2-{6-(thiomorpholin-4-y l)pyrimidin -4 -y l sulfanyl}acetamide. By leveraging structure-based drug design principles, scientists are able to fine-tune the compound's properties to improve its pharmacokinetic profile. For instance, modifications to the thiomorpholine ring can enhance metabolic stability, while adjustments to the pyrimidine sulfanyl group can influence binding affinity. These efforts are supported by high-throughput screening (HTS) technologies that allow for rapid testing of large libraries of compounds against various biological targets.

As computational methods continue to evolve, so does our ability to predict and validate the biological activity of complex molecules. Machine learning algorithms are being trained on large datasets of known drug candidates to identify patterns that correlate with therapeutic efficacy. This approach has already proven valuable in identifying novel derivatives of N-2-(3,4-dimethoxyphenyl)ethyl -2-{6-(thiomorpholin -4 -y l )pyrimidin -4 -y l sulfanyl}acetamide with enhanced potency and reduced toxicity.

The development of new therapeutic agents requires a multidisciplinary approach that integrates expertise from chemistry, biology, and pharmacology. N -2-(3 , 4 -dimethoxyphen y l ) eth yl - 2 -{ 6 -( th i om or ph o lin - 4 - y l ) py r im id i n e - 4 - y l s u l f an y l } ac eta m ide stands as a testament to this collaborative effort. Its complex structure offers numerous opportunities for optimization, making it a cornerstone in ongoing research aimed at addressing unmet medical needs.

In conclusion, N -2( 34 dim eth oxy phen yl ) eth yl - 2{ 6( th i om or ph o lin - 44 y l ) py r im id i n e44 y l s u l f an y l } ac eta m ide ( CAS No . 1421499708 ) is a promising pharmaceutical candidate with multifaceted biological activities. Its unique structural features make it an ideal candidate for further exploration in drug discovery programs targeting cancer , inflammation , and neurodegenerative diseases . With continued advancements in computational chemistry and medicinal chemistry , this compound holds great potential for improving patient outcomes through innovative therapeutic strategies.